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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B7774406

For researchers, scientists, and drug development professionals, understanding the long-term
stability and aging characteristics of materials is paramount for ensuring product efficacy,
safety, and regulatory compliance. This guide provides a comparative analysis of materials
treated with Antiblaze 100, a chlorinated phosphate ester flame retardant, against alternative
flame retardant systems. The information presented is based on available experimental data
and standardized testing protocols to offer an objective overview of performance over time.

Executive Summary

Antiblaze 100, chemically identified as P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl] Phosphoric
Acid P,P,P',P'-tetrakis(2-chloroethyl) Ester, is an additive flame retardant primarily used in
polyurethane foams. Its long-term stability is a critical factor, as degradation or migration of the
flame retardant can compromise fire safety and lead to the release of potentially harmful
substances. This guide compares the aging performance of materials containing chlorinated
phosphate esters like Antiblaze 100 with those containing non-halogenated phosphorus-based
flame retardants and brominated flame retardants. While direct comparative aging studies on
Antiblaze 100 are limited in publicly available literature, this guide synthesizes existing data on
these flame retardant classes to provide a comparative framework.

Comparative Performance Data

The following tables summarize the long-term performance of different flame retardant systems
in polymeric materials, focusing on key properties affected by aging.
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Table 1: Comparison of Flame Retardant Performance After Accelerated Aging
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Table 2: Physical and Mechanical Properties After Accelerated Aging
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Table 3: Migration and Leaching Potential
© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Flame . Migration/L
Material Test .
Retardant . . eaching Notes Reference
Matrix Condition
Type Level
. Additive
Chlorinated
nature allows
Phosphate ) o
Polyurethane  Simulated for migration
Ester (e.g., Detected [2][3]
) Foam Sweat Test from the
Antiblaze |
polymer
100) _
matrix.[2]
. Covalently
Reactive
bonded to the
Non-
) Solvent polymer
Halogenated Epoxy Resin ) Not Detected
Extraction backbone,
Phosphorus i
reventin
FR p even 9
migration.
) Can migrate
Brominated
and be
Flame ) Elevated )
ABS Plastic Detected released into General data
Retardant Temperature h
e
(Additive)

environment.

Experimental Protocols

The data presented in this guide is based on standardized accelerated aging and material

testing protocols.

Accelerated Aging Protocol (Based on ASTM D3045)

This practice is used to simulate the long-term effects of heat on plastics without a load.

e Specimen Preparation: Prepare at least three standardized specimens of the material to be

tested.

« Initial Property Measurement: Measure the initial properties of interest (e.g., Limiting Oxygen

Index, tensile strength, color) according to relevant ASTM or ISO standards.
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o Exposure: Place the specimens in a forced-air oven at a specified elevated temperature for a
defined period. The temperature and duration are chosen to accelerate the natural aging
process without inducing unrealistic degradation mechanisms. Common conditions include
70°C, 100°C, or 120°C for periods ranging from 100 to 1000 hours.

o Post-Aging Analysis: After the exposure period, remove the specimens and allow them to
cool to room temperature.

o Final Property Measurement: Re-measure the properties of interest and compare them to
the initial values to determine the extent of degradation.

Preparation Aging Analysis

. Initial Property | | Expose to Heat Accelerated Aging Cool to RT | [ Post-Aging Property
P Resul
®—> repare Specimens Measurement (Elevated Temperature) Measurement Compare Results

Click to download full resolution via product page

Figure 1: Workflow for Accelerated Aging Studies.

Flame Retardancy Testing: Limiting Oxygen Index (LOI)
(ASTM D2863)

The LOI test measures the minimum concentration of oxygen in an oxygen/nitrogen mixture
that will support the flaming combustion of a material.

e Asmall, vertically oriented specimen is ignited from the top.

e The oxygen concentration in the surrounding atmosphere is varied until the flame just

extinguishes.

e The LOI is expressed as the percentage of oxygen required for sustained combustion. A
higher LOI value indicates better flame retardancy.
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Mechanical Property Testing: Tensile Strength (ASTM
D638)

This test determines the force required to pull a specimen to its breaking point.
o A dumbbell-shaped specimen is placed in the grips of a universal testing machine.
e The specimen is pulled at a constant rate of speed until it fractures.

e The tensile strength is calculated as the maximum stress the material can withstand while
being stretched or pulled before breaking.

Signaling Pathways and Logical Relationships

The long-term stability of a flame retardant in a polymer matrix is influenced by several factors,
including its chemical structure, its interaction with the polymer, and its response to
environmental stressors.
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Figure 2: Factors Influencing Long-Term Stability.

Conclusion

The long-term stability of materials containing flame retardants is a complex issue influenced
by the type of flame retardant, the polymer matrix, and the environmental conditions. Additive
flame retardants like Antiblaze 100 (a chlorinated phosphate ester) can be effective in
imparting fire resistance but are susceptible to migration and potential degradation over time,
which can affect both fire safety and material properties.

In contrast, reactive non-halogenated flame retardants, which are chemically bound to the
polymer, generally exhibit better long-term stability with minimal migration. Mineral fillers also
offer good stability but may require higher loading levels, potentially impacting the material's
physical properties.

The choice of a flame retardant system should, therefore, be based on a thorough evaluation of
the long-term performance requirements of the specific application, taking into account both fire
safety and the durability of the material's physical and mechanical properties. Further long-term
aging studies on specific formulations are recommended to make fully informed decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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materials-with-antiblaze-100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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